![molecular formula C12H12FNO B1441286 4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile CAS No. 859164-45-7](/img/structure/B1441286.png)
4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile
Overview
Description
4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile (FTHPC) is a synthetic compound with a unique chemical structure and a wide range of potential applications in scientific research. FTHPC is a versatile molecule that can be used as a building block for the synthesis of other compounds, as well as a tool for studying the mechanism of action of various biological processes. FTHPC has been studied in the context of drug discovery, drug metabolism, and other areas of research.
Scientific Research Applications
Pharmacology
In pharmacology, this compound is utilized as a precursor in the synthesis of various pharmacologically active molecules. Its fluorinated phenyl group is particularly valuable due to the role of fluorine in enhancing the bioavailability and metabolic stability of pharmaceuticals . The tetrahydropyran ring, a common motif in many natural products, is known for its ability to mimic sugar moieties, making it a significant component in glycomimetic drug design .
Organic Synthesis
“4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile” serves as an intermediate in organic synthesis, especially in the construction of complex molecules. Its nitrile group can undergo various transformations, providing access to amines, acids, and other derivatives. The compound’s structure allows for selective functionalization, which is crucial in the step-wise assembly of complex organic molecules .
Material Science
In material science, the compound’s rigid structure and the presence of a fluorophenyl group make it a candidate for the development of novel materials. It could potentially be used in the creation of polymers with specific properties, such as increased resistance to degradation or improved mechanical strength .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry. Its unique chemical signature allows it to be used in chromatography and mass spectrometry for the identification and quantification of similar compounds in complex mixtures .
Environmental Science
While direct applications in environmental science are not well-documented, compounds like “4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile” can be involved in studies related to the environmental fate of fluorinated organic compounds. Understanding their stability and breakdown can inform pollution control and remediation efforts .
Biochemistry Research
In biochemistry research, fluorinated compounds are often used as probes to study enzyme interactions due to the unique properties of fluorine atoms. “4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile” could be used to investigate the binding sites and mechanisms of enzymes that interact with similar structures .
properties
IUPAC Name |
4-(2-fluorophenyl)oxane-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FNO/c13-11-4-2-1-3-10(11)12(9-14)5-7-15-8-6-12/h1-4H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOYSNTZJNYCWMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C#N)C2=CC=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Fluorophenyl)tetrahydropyran-4-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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